Cas no 1806041-86-0 (2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride
• CAS No: 1806041-86-0
• MF: C₇H₅ClF₂N₂O₄S
• MW: 286.640406370163
• CID: 4897575
• Update Time: 2025-07-18

2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5ClF2N2O4S/c1-3-2-4(12(13)14)5(6(9)10)11-7(3)17(8,15)16/h2,6H,1H3
• InChI Key： XNVTWKMDRRJBFU-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC(=C(C(F)F)N=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 285.963
• Monoisotopic Mass: 285.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride (CAS No. 1806041-86-0)

2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride (CAS No. 1806041-86-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in various synthetic processes.

The molecular structure of 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride is composed of a pyridine ring substituted with a difluoromethyl group, a methyl group, a nitro group, and a sulfonyl chloride moiety. These functional groups contribute to the compound's reactivity and stability, making it a valuable building block in the synthesis of complex molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead compounds. The presence of the difluoromethyl group in 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride can significantly influence the compound's metabolic stability and bioavailability, which are crucial factors in drug development.

The nitro group in 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride is another key functional group that contributes to its reactivity and potential biological activity. Nitro-containing compounds have been shown to exhibit various biological effects, including anti-inflammatory and antimicrobial properties. This makes 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride a promising candidate for further investigation in these areas.

The sulfonyl chloride moiety in 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride is highly reactive and can undergo nucleophilic substitution reactions with a variety of nucleophiles. This reactivity makes it an excellent reagent for the synthesis of sulfonamides, which are important classes of compounds with diverse applications in pharmaceuticals, agrochemicals, and materials science.

In the context of medicinal chemistry, 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride has been explored as a potential intermediate in the synthesis of novel inhibitors targeting specific enzymes or receptors. For instance, recent research has focused on the development of inhibitors for kinases, which are key enzymes involved in various cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-difluoromethylnicotinic acid with thionyl chloride to form the corresponding acid chloride, followed by further transformations to introduce the nitro and methyl groups.

Safety considerations are paramount when handling 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride. As with many sulfonyl chlorides, this compound can be corrosive and may release toxic fumes when exposed to moisture or heat. Proper personal protective equipment (PPE) and ventilation should be used during handling to ensure laboratory safety.

In conclusion, 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonyl chloride (CAS No. 1806041-86-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery and synthetic chemistry. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern scientific endeavors.